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Compound of Interest

Compound Name: 6-Chloroisatin

Cat. No.: B1630522

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Chloroisatin (CAS No: 6341-92-0), a
versatile heterocyclic compound with significant applications in medicinal chemistry and
materials science. We will delve into its chemical and physical properties, synthesis, reactivity,
and key applications, with a focus on its role in drug discovery and development.

Core Properties of 6-Chloroisatin

6-Chloroisatin, also known as 6-chloroindole-2,3-dione, is a chlorinated derivative of isatin.[1]
[2] The presence of the electron-withdrawing chlorine atom at the 6-position of the indole ring
significantly influences its chemical reactivity and biological activity.[3]

Physicochemical Data
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Property Value Source(s)
CAS Number 6341-92-0 [L][41516171
Molecular Formula CsH4CINO2 [4][5]6][7]
Molecular Weight 181.58 g/mol [4151617]

Light yellow to brown
Appearance , [1][6]
crystalline powder

Melting Point 262 °C (decomposes) [L][4][5][6]
- Soluble in Dimethylformamide
Solubility [1]
(DMF)

) > 98% (by GC) is commercially
Purity )
available

Synthesis of 6-Chloroisatin

A common synthetic route to 6-Chloroisatin involves the hydrolysis of 3,3-dibromo-6-chloro-
1,3-dihydro-indol-2-one. This method provides a good yield of the final product.

Experimental Protocol: Synthesis of 6-Chloroisatin

This protocol is based on a reported synthesis method.[5]
Step 1: Preparation of the reaction mixture

e Suspend 21.34 g (59.7 mmol) of 3,3-dibromo-6-chloro-1,3-dihydro-indol-2-one in a 4:1 (v/v)
mixture of methanol and water (172 mL of methanol and 43 mL of water) in a round-bottom
flask equipped with a reflux condenser.

Step 2: Refluxing the reaction
o Heat the suspension to reflux with constant stirring.
e Maintain the reflux for 19 hours.

Step 3: Isolation and purification of the product
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o After 19 hours, cool the reaction mixture in an ice bath to facilitate the precipitation of the
product.

« Filter the resulting red solid using a Buchner funnel.
e Wash the solid with cold methanol to remove any remaining impurities.

» Dry the purified 6-chloroindole-2,3-dione to obtain the final product (yields of up to 88% have
been reported).[5]

Step 4: Characterization

e The structure of the synthesized 6-Chloroisatin can be confirmed using techniques such as
NMR spectroscopy and mass spectrometry.[5] The expected mass spectrometry analysis
(API-ES+) would show m/z 182/184 [M+H]+, which is characteristic of a compound
containing one chlorine atom.[5]

Chemical Reactivity and Applications

6-Chloroisatin is a valuable building block in organic synthesis due to its versatile reactivity.[3]
[6] The isatin core allows for a variety of chemical transformations, including N-
functionalization, and condensation reactions at the C3-carbonyl! group.[3][6]

Key Reactions of 6-Chloroisatin

o Schiff Base Formation: The carbonyl group at the C3 position readily reacts with primary
amines to form Schiff bases. This reaction is fundamental to the synthesis of a wide range of
biologically active molecules.

» N-Alkylation and N-Acylation: The nitrogen atom of the indole ring can be functionalized
through alkylation or acylation, allowing for the introduction of various substituents to
modulate the compound's properties.

e Ring-Opening Reactions: Under certain conditions, the isatin ring can be opened, providing
access to other classes of heterocyclic compounds.

Applications in Drug Discovery
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The isatin scaffold is a well-known "privileged structure” in medicinal chemistry, and 6-
Chloroisatin is no exception. It serves as a key intermediate in the synthesis of compounds
with a broad spectrum of biological activities.

o Antimicrobial Agents: 6-Chloroisatin and its derivatives have shown potent activity against
various bacterial strains.[3][4] The mechanism of action for its antibacterial properties
involves the inhibition of protein synthesis by binding to the 50S ribosomal subunit.[3]

o Anticancer Agents: Numerous studies have demonstrated the potential of 6-Chloroisatin
derivatives as anticancer agents.[6] It has been investigated as a potential apoptosis inducer
in non-small cell lung cancer cells.[5]

e Enzyme Inhibitors: The structural features of 6-Chloroisatin make it a suitable scaffold for
the design of inhibitors for various enzymes, which is a key strategy in the development of
new therapeutic agents.[6]

Applications in Materials Science

Beyond its pharmaceutical applications, 6-Chloroisatin is used in the synthesis of dyes and
pigments.[1][6] Its chemical structure contributes to the creation of compounds with desirable
coloristic and stability properties for use in the textile and polymer industries.[6]

Experimental Workflow: Synthesis of a 6-
Chloroisatin Schiff Base

The following diagram illustrates a typical workflow for the synthesis of a Schiff base from 6-
Chloroisatin, a common reaction in the development of novel bioactive compounds.
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Workflow for 6-Chloroisatin Schiff Base Synthesis
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Caption: Synthesis of a 6-Chloroisatin Schiff Base.
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Safety and Handling

6-Chloroisatin is classified as harmful if swallowed, in contact with skin, or if inhaled.[7][8] It is
essential to handle this compound in a well-ventilated area, preferably a fume hood, and to use
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[1][7] Always consult the Safety Data Sheet (SDS) before use.[1][4][7]

Conclusion

6-Chloroisatin is a highly versatile and valuable compound for researchers in both academia
and industry. Its well-defined chemical properties and reactivity make it an important
intermediate for the synthesis of a wide array of functional molecules. With its proven
applications in drug discovery and materials science, 6-Chloroisatin will undoubtedly continue
to be a key player in the development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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